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Compound of Interest

Compound Name: 2-Hydroxyethyl acetate

Cat. No.: B165343 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Abstract
This technical guide provides an in-depth overview of 2-hydroxyethyl acetate, a bifunctional

molecule with significant applications in various scientific fields. The document covers its

IUPAC nomenclature and synonyms, physicochemical properties, and key experimental

protocols for its synthesis and analysis. Furthermore, it delves into the biological relevance of

this compound, particularly focusing on the metabolic pathway of its hydrolysis product,

ethylene glycol, which is of critical importance in the context of drug development and

toxicology.

Chemical Identity and Nomenclature
2-Hydroxyethyl acetate is systematically named 2-hydroxyethyl acetate according to the

International Union of Pure and Applied Chemistry (IUPAC) nomenclature.[1][2][3] It is also

commonly referred to by a variety of synonyms.

Table 1: Synonyms and Identifiers for 2-Hydroxyethyl Acetate
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Identifier Type Value

IUPAC Name 2-hydroxyethyl acetate

Synonyms

Ethylene glycol monoacetate[1][4][5][6], 2-

Acetoxyethanol[1][2][6], Glycol monoacetate[1]

[4][6], Acetic acid 2-hydroxyethyl ester[1][5], β-

Hydroxyethyl acetate[1], Ethylene gylcol

acetate[7], Glycol-monoacetin[7]

CAS Number 542-59-6

Molecular Formula C4H8O3

Molecular Weight 104.10 g/mol

InChI Key HXDLWJWIAHWIKI-UHFFFAOYSA-N

SMILES CC(=O)OCCO

Physicochemical Properties
2-Hydroxyethyl acetate is a colorless, nearly odorless liquid.[8] It is characterized by its

bifunctionality, containing both a hydroxyl and an ester group, which dictates its chemical

behavior and applications.[8]

Table 2: Physicochemical Data of 2-Hydroxyethyl Acetate

Property Value

Appearance Colorless liquid

Boiling Point 182 °C

Density 1.11 g/cm³

Refractive Index (n20/D) 1.42

Flash Point 102 °C

Water Solubility Completely miscible

Solubility in Organic Solvents Soluble in alcohol, ether, benzene, and toluene
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Experimental Protocols
Synthesis via Fischer Esterification
2-Hydroxyethyl acetate is commonly synthesized through the Fischer esterification of

ethylene glycol with acetic acid, using a strong acid catalyst.[4]

Reaction:

HOCH₂CH₂OH + CH₃COOH ⇌ HOCH₂CH₂OCOCH₃ + H₂O (Ethylene Glycol + Acetic Acid ⇌

2-Hydroxyethyl Acetate + Water)[4]

Experimental Workflow:

Reactants:
Ethylene Glycol

Acetic Acid
Acid Catalyst (e.g., H₂SO₄)

Reaction Vessel:
Mix reactants and heat under reflux.

Work-up:
Neutralize catalyst (e.g., with NaHCO₃ solution).

Separate aqueous and organic layers.

Purification:
Dry organic layer (e.g., over K₂CO₃).

Fractional distillation.

Final Product:
2-Hydroxyethyl Acetate

Click to download full resolution via product page

Figure 1: Synthesis workflow for 2-hydroxyethyl acetate.

Purification
A common method for the purification of 2-hydroxyethyl acetate involves drying the crude

product over anhydrous potassium carbonate (K₂CO₃), followed by fractional distillation.[9]

Analytical Methods
Gas chromatography-mass spectrometry (GC-MS) is a suitable technique for the analysis of 2-
hydroxyethyl acetate and its metabolites. For biological samples, a derivatization step is often

necessary to improve volatility and chromatographic separation.

General GC-MS Protocol Outline:

Sample Preparation: For biological matrices, this may involve protein precipitation, followed

by liquid-liquid or solid-phase extraction.
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Derivatization: To enhance volatility, hydroxyl groups can be derivatized, for example, by

silylation using agents like N-methyl-N-(trimethylsilyl)trifluoroacetamide (MSTFA).

GC Separation: A capillary column (e.g., HP-5MS) is used to separate the components of the

sample. The temperature program is optimized for the analytes of interest.

MS Detection: Electron ionization (EI) is a common ionization method, followed by detection

using a mass spectrometer, often in selected ion monitoring (SIM) mode for enhanced

sensitivity and specificity.

Biological Significance and Metabolism
While 2-hydroxyethyl acetate itself has applications as a biocompatible solvent, its primary

relevance in a biological context, particularly for drug development and toxicology, stems from

its hydrolysis to ethylene glycol and acetic acid.[4] Ethylene glycol is a well-studied toxicant,

and its metabolism is a critical consideration.

The metabolism of ethylene glycol primarily occurs in the liver and involves a series of

oxidation reactions.[10] The initial and rate-limiting step is the oxidation of ethylene glycol to

glycoaldehyde by alcohol dehydrogenase (ADH).[10] This is followed by further oxidation to

glycolic acid, glyoxylic acid, and finally oxalic acid, which are responsible for the observed

toxicity, including metabolic acidosis and renal damage.[10]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 6 / 7 Tech Support

https://www.benchchem.com/product/b165343?utm_src=pdf-custom-synthesis
https://www.researchgate.net/figure/Metabolism-of-ethylene-glycol-EG-from-Carstens-et-al-2003-Frantz-et-al-1996a_fig2_8017630
https://pubchem.ncbi.nlm.nih.gov/compound/10960
https://pubchem.ncbi.nlm.nih.gov/compound/2-Hydroxyethyl-acetate
https://www.benchchem.com/product/b165343
https://www.benchchem.com/pdf/Comparative_Guide_to_Analytical_Methods_for_2_Hydroxyethoxy_acetic_acid.pdf
https://prepchem.com/2-hydroxyethyl-2-cyanoacetate/
https://www.researchgate.net/figure/Pathways-for-metabolism-of-ethylene-glycol-Major-metabolites-are-bolded-broken-lines_fig1_12853582
https://www.tandfonline.com/doi/pdf/10.3109/03602538708998298
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB9356416.htm
https://archive.cdc.gov/www_atsdr_cdc_gov/csem/ethylene-propylene-glycol/biological_fate.html
https://archive.cdc.gov/www_atsdr_cdc_gov/csem/ethylene-propylene-glycol/biological_fate.html
https://www.benchchem.com/product/b165343#synonyms-and-iupac-nomenclature-for-2-hydroxyethyl-acetate
https://www.benchchem.com/product/b165343#synonyms-and-iupac-nomenclature-for-2-hydroxyethyl-acetate
https://www.benchchem.com/product/b165343#synonyms-and-iupac-nomenclature-for-2-hydroxyethyl-acetate
https://www.benchchem.com/product/b165343#synonyms-and-iupac-nomenclature-for-2-hydroxyethyl-acetate
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b165343?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science
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